Cas no 220370-51-4 (Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro-)

• Product Name: Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro-
• CAS No: 220370-51-4
• MF: C₈H₉F₃O₃
• MW: 210.150473356247
• MDL: MFCD00975078
• CID: 243922
• PubChem ID: 3787117
• Update Time: 2025-05-21

Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro-
• 2,2,2-Trifluoro-1-(2-methoxy-3,4-dihydro-2H-pyran-5-yl)ethanone
• 1-(3,4-DIHYDRO-2-METHOXY-2H-PYRAN-5-YL)-2,2,2-TRIFLUORO-ETHANONE
• 1M-742
• 2,2,2-triflu
• 2,2,2-trifluoro-1-(2-methoxy-3,4-dihydro-2H-5-pyranyl)-2,2,2-trifluoro-1-ethanone
• 2,2,2-trifluoro-1-(2-methoxy-3,4-dihydro-2H-pyran-5-yl)-1-ethanone
• 2,2,2-TRIFLUORO-1-(6-METHOXY-5,6-DIHYDRO-4H-PYRAN-3-YL)-ETHANONE
• 3-trifluoroacetyl-6-methoxy-4,5-dihydro-6H-pyran
• 5-trifluoroacetyl-2-methoxy-3,4-dihydro-2H-pyran
• AC1MXA01
• AG-A-23742
• DTXSID10396401
• 220370-51-4
• Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro-(9ci)
• 2,2,2-trifluoro-1-(2-methoxy-3,4-dihydro-2H-pyran-5-yl)ethan-1-one
• MFCD00975078
• AKOS015992245

• MDL： MFCD00975078
• Inchi： 1S/C8H9F3O3/c1-13-6-3-2-5(4-14-6)7(12)8(9,10)11/h4,6H,2-3H2,1H3
• InChI Key： MAXSNPXEYYRPOE-UHFFFAOYSA-N
• SMILES： FC(C(C1=COC(CC1)OC)=O)(F)F

Computed Properties

• Exact Mass: 210.05037
• Monoisotopic Mass: 210.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro-

Comprehensive Guide to Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- (CAS No. 220370-51-4)

Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- (CAS No. 220370-51-4) is a specialized organic compound with unique structural features that make it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of trifluoromethyl ketones, which are known for their reactivity and utility in synthetic chemistry. The presence of the 3,4-dihydro-2-methoxy-2H-pyran moiety further enhances its versatility, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- includes a trifluoroacetyl group attached to a dihydropyran ring, which is substituted with a methoxy group. This combination of functional groups contributes to its unique chemical properties, such as high electrophilicity and stability under various conditions. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and agrochemicals.

One of the key applications of Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- is in the field of medicinal chemistry. Researchers have explored its potential as a building block for the synthesis of bioactive compounds, including enzyme inhibitors and receptor modulators. The trifluoromethyl group is particularly significant in drug design, as it can enhance the metabolic stability and bioavailability of pharmaceutical agents. This has led to increased interest in the compound for the development of new therapeutic agents targeting a range of diseases.

In addition to its pharmaceutical applications, Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- is also used in material science. Its unique structure allows it to participate in polymerization reactions, leading to the creation of advanced materials with tailored properties. For example, it can be incorporated into polymers to improve their thermal stability and resistance to degradation, making them suitable for high-performance applications in industries such as electronics and aerospace.

The synthesis of Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- typically involves multi-step organic reactions, starting from readily available precursors. One common approach is the condensation of a dihydropyran derivative with a trifluoroacetylating agent, followed by purification to isolate the desired product. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing the environmental impact of its production.

From a market perspective, the demand for Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- is expected to grow, driven by its expanding applications in pharmaceuticals and advanced materials. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its role in the development of next-generation therapeutics and high-performance materials positions it as a compound with significant future potential.

For researchers and professionals working with Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro-, it is important to handle the compound with care, following standard laboratory safety protocols. While it is not classified as a hazardous material, proper storage and handling are essential to ensure its stability and prevent contamination. The compound should be stored in a cool, dry place, away from direct sunlight and moisture, to maintain its integrity over time.

In conclusion, Ethanone,1-(3,4-dihydro-2-methoxy-2H-pyran-5-yl)-2,2,2-trifluoro- (CAS No. 220370-51-4) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and beyond. Its unique structural features and reactivity make it a key intermediate in the synthesis of complex molecules, while its potential for innovation continues to attract interest from researchers and industry leaders. As the demand for specialized chemicals grows, this compound is poised to play an increasingly important role in the development of cutting-edge technologies and therapies.